Cas no 111863-62-8 (Adenosine,N,N''-1,8-octanediylbis- (9CI))

Adenosine,N,N''-1,8-octanediylbis- (9CI) structure
111863-62-8 structure
Product Name:Adenosine,N,N''-1,8-octanediylbis- (9CI)
CAS No:111863-62-8
MF:C28H40N10O8
MW:644.679405212402
CID:145668
PubChem ID:183355
Update Time:2025-04-19

Adenosine,N,N''-1,8-octanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N,N''-1,8-octanediylbis- (9CI)
    • (2R,3R,4S,5R)-2-[6-[8-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]octylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 111863-62-8
    • Adenosine, N,N''-1,8-octanediylbis-
    • Inchi: 1S/C28H40N10O8/c39-9-15-19(41)21(43)27(45-15)37-13-35-17-23(31-11-33-25(17)37)29-7-5-3-1-2-4-6-8-30-24-18-26(34-12-32-24)38(14-36-18)28-22(44)20(42)16(10-40)46-28/h11-16,19-22,27-28,39-44H,1-10H2,(H,29,31,33)(H,30,32,34)/t15-,16-,19-,20-,21-,22-,27-,28-/m1/s1
    • InChI Key: ABJIEHZAKIAYJF-DWVGVLABSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 644.3034
  • Monoisotopic Mass: 644.30305827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 15
  • Complexity: 879
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 251Ų

Experimental Properties

  • PSA: 251.1
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